Cas no 771-03-9 (3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one)

3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one structure

771-03-9 structure

Product Name:3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one

CAS No:771-03-9

MF:C₈H₈O₄

MW:168.146722793579

CID:983194

PubChem ID:54678494

Update Time:2025-04-20

3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one Chemical and Physical Properties

Names and Identifiers

- 3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one
- DEHYDROACETIC ACID
- 2H-Pyran-2-one, 3-acetyl-4-hydroxy-6-methyl-
- 3-acetyl-2-hydroxy-6-methyl-4H-pyran-4-one
- Dehydroacetic enol form
- DEHYDROACETIC ACID [INCI]
- JEQRBTDTEKWZBW-UHFFFAOYSA-N
- CHEMBL3306255
- 2-Hydroxy-3-acetyl-6-methyl-4-pyrone
- MLS001049074
- 3-acetyl-4-hydroxy-6-methyl-2H -pyran-2-one
- Caswell No. 278
- Z104500152
- 3-Acetyl-4-hydroxy-6-methyl-pyran-2-one
- Q920725
- 53488-80-5
- DEHYDROACETIC ACID [FCC]
- DTXSID20892343
- 45990-86-1
- SMR000386912
- NSC-139150
- EINECS 212-227-4
- DEHYDROACETIC ACID [MART.]
- EPA Pesticide Chemical Code 027801
- 3-Acetyl-6-methyl-2H-pyran-2,4(3H)-dione, ion(1-),
- 3-Acetyl-6-methyl-4-hydroxypyran-2-one
- AKOS004119848
- 4H-Pyran-4-one, 3-acetyl-2-hydroxy-6-methyl-
- BDBM50012423
- (3E)-3-(1-Hydroxyethylidene)-6-methyl-2H-pyran-2,4(3H)-dione
- SCHEMBL14447243
- 4-17-00-06699 (Beilstein Handbook Reference)
- UNII-2KAG279R6R
- DEHYDROACETIC ACID [MI]
- EINECS 208-293-9
- DTXSID801015814
- AKOS003406223
- DEHYDROACETIC ACID [USP-RS]
- NCGC00246194-01
- DTXSID70874033
- 2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid, delta-lactone
- 3-(1-Hydroxyethylidene)-6-methyl-2H-pyran-2,4(3H)-dione
- CS-0371456
- DEHYDROACETIC ACID [II]
- Dehydroacetic Acid [USAN]
- 2KAG279R6R
- CHEMBL1724669
- 3-acetyl-6-methyl-4-hydroxy-2-pyrone
- NS00079672
- 3-acetyl-6-methyl-3,4-dihydro-2H-2,4-pyrandione
- DEHYDROACETIC ACID [HSDB]
- NSC 139150
- HMS2267L15
- SCHEMBL17788
- SCHEMBL1308058
- Kyselina dehydroacetova [Czech]
- dehydroacetic-acid
- AKOS000120795
- AI3-01464
- BRN 0006129
- 3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one #
- 3-Acetyl-6-methyl-2H-pyran-2,4(3H)-dione. enol form
- DTXSID60892342
- 3-acetyl-2-hydroxy-6-methyl-pyran-4-one
- 771-03-9
- 3-acetyl-6-methylpyran-2,4(3h)-dione
- DHA (VAN)
- 3-acetyl-4-hydroxy-6-methylpyran-2-one
- HSDB 291
- 4-Hexenoic acid, 2-acetyl-5-hydroxy-3-oxo-, delta-lactone
- STL146176
- STK801879
- DB-365912
- Dehydroacetic acid;2-Acetyl-5-hydroxy-3-oxo-4-hexenoic acid delta-lactone; DHA
- ALBB-021316
- MDL： MFCD00006634
- Inchi： 1S/C8H8O4/c1-4-3-6(10)7(5(2)9)8(11)12-4/h3,10H,1-2H3
- InChI Key： PKLPQOJFHFGVBS-UHFFFAOYSA-N
- SMILES： O1C(C(C(C)=O)=C(C=C1C)O)=O

Computed Properties

Exact Mass: 168.04224
Monoisotopic Mass: 168.04225873g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 309
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 63.6Å²

Experimental Properties

PSA: 63.6

3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one Security Information

Storage Condition：Sealed in dry,2-8°C

3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one Pricemore >>

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Alichem	A119002008-5g	3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one	771-03-9	95%	5g	$371.00	2023-09-01
Alichem	A119002008-10g	3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one	771-03-9	95%	10g	$610.50	2023-09-01
TRC	B400185-100mg	3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one	771-03-9		100mg	$ 104.00	2023-04-18
TRC	B400185-500mg	3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one	771-03-9		500mg	$ 345.00	2023-04-18
TRC	B400185-1g	3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one	771-03-9		1g	$ 455.00	2022-06-07
Chemenu	CM311151-5g	3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one	771-03-9	95%	5g	$327	2021-08-18
Chemenu	CM311151-10g	3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one	771-03-9	95%	10g	$514	2021-08-18
Chemenu	CM311151-100g	3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one	771-03-9	95%	100g	$***	2023-05-29
TRC	B400185-1000mg	3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one	771-03-9		1g	$ 552.00	2023-04-18
Ambeed	A553322-5g	3-Acetyl-4-hydroxy-6-methyl-2H-pyran-2-one	771-03-9	95%	5g	$7.0	2024-07-24